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Compound of Interest

Compound Name: N,2-dimethylpropanehydrazide
Cat. No.: B13628699
Get Quote

An In-Depth Technical Guide to 2,2-Dimethylpropanehydrazide

A Note on Nomenclature

The chemical name "N,2-dimethylpropanehydrazide” is ambiguous. This guide will focus on
the well-characterized compound 2,2-dimethylpropanehydrazide, also known by its synonyms
pivalic acid hydrazide and pivalohydrazide. Its systematic IUPAC name is 2,2-
dimethylpropanehydrazide. This focus is based on the availability of extensive technical data
for this compound, which is of significant interest to the scientific community.

Compound Identification and Structure

2,2-Dimethylpropanehydrazide is a versatile organic compound that serves as a crucial
building block in the synthesis of various heterocyclic compounds.[1] Its structure is
characterized by a hydrazide functional group attached to a neopentyl moiety. The bulky tert-
butyl group provides considerable steric hindrance, which can influence its reactivity and offer
advantages in controlling the stereochemical outcome of chemical reactions.[1]

« CAS Number: 42826-42-6[2]
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e Molecular Formula: CsH12N20[2]
e |[UPAC Name: 2,2-dimethylpropanehydrazide[2]

e Synonyms: Pivalic acid hydrazide, Pivalohydrazide, 2,2-Dimethylpropionic acid hydrazide,
Pivaloylhydrazine[1][2]

e Molecular Weight: 116.16 g/mol [2]

Chemical Structure

Caption: 2D chemical structure of 2,2-dimethylpropanehydrazide.

Physicochemical Properties

2,2-Dimethylpropanehydrazide is a white to off-white crystalline solid at room temperature.[1] It
exhibits solubility in polar solvents like water and alcohols.[1]

Property Value Source
Molecular Weight 116.16 g/mol PubChem[2]
XLogP3-AA (Predicted) -0.4 PubChem
Hydrogen Bond Donor Count 2 PubChem|[2]
Hydrogen Bond Acceptor

Count 2 PubChem|[2]
Rotatable Bond Count 1 PubChem|[2]
Exact Mass 116.094963011 PubChem][2]
Monoisotopic Mass 116.094963011 PubChem[2][3]
Topological Polar Surface Area  52.1 A2 PubChem
Heavy Atom Count 8 PubChem|[2]

Synthesis and Reactivity
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The synthesis of 2,2-dimethylpropanehydrazide typically involves the reaction of a pivalic acid
derivative with hydrazine. A common laboratory-scale synthesis is outlined below.

Experimental Protocol: Synthesis of 2,2-
Dimethylpropanehydrazide

This protocol describes the synthesis from methyl pivalate and hydrazine hydrate.
Materials:

e Methyl pivalate

e Hydrazine hydrate (80% solution)

» Ethanol

e Round-bottom flask

» Reflux condenser

e Heating mantle

e Magnetic stirrer

Procedure:

 In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
methyl pivalate in ethanol.

e Add an excess of hydrazine hydrate (typically 2-3 equivalents) to the solution.

» Heat the reaction mixture to reflux and maintain for several hours (the reaction progress can
be monitored by thin-layer chromatography).

 After the reaction is complete, cool the mixture to room temperature.

+ Remove the solvent and excess hydrazine hydrate under reduced pressure.
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e The resulting crude product can be purified by recrystallization from a suitable solvent, such
as isopropyl ether, to yield pure 2,2-dimethylpropanehydrazide as a white crystalline solid.[1]

Synthesis Workflow of 2,2-Dimethylpropanehydrazide

Combine Methyl Pivalate and Hydrazine Hydrate in Ethanol

'

Reflux the reaction mixture

Ihcomplete

Monitor reaction progress (TLC)

Complete

Cool to room temperature

'

Remove solvent and excess hydrazine under reduced pressure

'

Recrystallize the crude product from isopropyl ether

Pure 2,2-Dimethylpropanehydrazide
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Click to download full resolution via product page

Caption: General workflow for the synthesis of 2,2-dimethylpropanehydrazide.

Reactivity

The hydrazide moiety in 2,2-dimethylpropanehydrazide is a versatile functional group. The
terminal amino group is nucleophilic and readily reacts with electrophiles. A key reaction is the
condensation with aldehydes and ketones to form stable hydrazones.[1] This reactivity is
fundamental to its application as a building block in the synthesis of more complex molecules.

Applications in Drug Development and Research

Hydrazide derivatives are a significant class of compounds in medicinal chemistry.[4][5] While
2,2-dimethylpropanehydrazide itself is primarily a synthetic intermediate, its derivatives have
shown promise in various therapeutic areas.

Role as a Synthetic Scaffold

The primary application of 2,2-dimethylpropanehydrazide in drug development is as a scaffold
for the synthesis of novel bioactive molecules. Its reaction with various aldehydes and ketones
produces a diverse library of N'-substituted pivaloylhydrazones. These hydrazones can then be
further modified or cyclized to generate heterocyclic systems such as pyrazoles, oxadiazoles,
and triazoles.[4]

Hydrazide-Based Histone Deacetylase (HDAC) Inhibitors

A notable area of research is the development of hydrazide-based histone deacetylase (HDAC)
inhibitors.[5] HDACs are a class of enzymes that play a crucial role in the epigenetic regulation
of gene expression, and their dysregulation is implicated in various cancers and other
diseases. The hydrazide group has emerged as a promising zinc-binding group (ZBG) for
HDAC inhibitors, offering a potentially safer alternative to the more common hydroxamic acid
ZBG, which can have associated toxicity and stability issues.[5] While specific studies on 2,2-
dimethylpropanehydrazide as a direct HDAC inhibitor are not prominent, its use as a building
block for more complex hydrazide-containing molecules with potential HDAC inhibitory activity
is an active area of research.[6]
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Application of 2,2-Dimethylpropanehydrazide in Synthesis
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Caption: Synthetic utility of 2,2-dimethylpropanehydrazide.

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 2,2-dimethylpropanehydrazide is classified as toxic if swallowed.[2]

e GHS Hazard Statement: H301: Toxic if swallowed.[2]
o Precautionary Statements: P264, P270, P301+P310, P321, P330, P405, P501.[2]

Standard laboratory safety precautions should be observed when handling this compound,
including the use of personal protective equipment (PPE) such as gloves, safety glasses, and a
lab coat. It should be handled in a well-ventilated area or a fume hood.
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Conclusion

2,2-Dimethylpropanehydrazide is a valuable and versatile building block in organic and
medicinal chemistry. Its unique structural features, particularly the sterically demanding tert-
butyl group, make it a useful tool for synthesizing a wide range of complex molecules and
heterocyclic systems. Its derivatives are of significant interest in drug discovery, most notably in
the development of novel HDAC inhibitors. Proper handling and safety precautions are
essential when working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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